(Z)-methyl 2-(6-methyl-2-(pivaloylimino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(2,2-dimethylpropanoylimino)-6-methyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C16H20N2O3S/c1-10-6-7-11-12(8-10)22-15(17-14(20)16(2,3)4)18(11)9-13(19)21-5/h6-8H,9H2,1-5H3
• InChI Key: RRYSZOYMQQPBBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C(C)(C)C)S2)CC(=O)OC
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

(Z)-methyl 2-(6-methyl-2-(pivaloylimino)benzo[d]thiazol-3(2H)-yl)acetate, also known as MPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPTA is a thiazole-based compound that has shown promising results in biochemical and physiological studies.

Scientific Research Applications

Aldose Reductase Inhibitors for Diabetic Complications

• Design and Synthesis : A study reported the synthesis and evaluation of iminothiazolidin-4-one acetate derivatives as inhibitors of aldehyde reductase (ALR1) and aldose reductase (ALR2), enzymes implicated in diabetic complications. The highest inhibitory potency was observed for specific derivatives, highlighting their potential as novel drugs for diabetes management. Molecular docking and dynamics simulations provided insights into the structure–selectivity relationships and binding modes with ALR2 (Sher Ali et al., 2012).

Antimicrobial Activities

• Synthesis and Characterization : Benzothiazole-imino-benzoic acid Schiff bases and their metal complexes were synthesized and characterized. These complexes showed good antimicrobial activity against bacterial strains causing infections in various body parts, demonstrating their potential as antimicrobial agents (N. Mishra et al., 2019).

Biological Activity and Metal Complexes

• Metal Complexes and Biological Activity : A new Schiff base was prepared and its complexes with various metal ions were characterized. These complexes showed higher antibacterial activity compared to the free ligand and starting material, suggesting potential applications in combating bacterial infections (Shaimaa A. Hassan, 2018).

Fluorimetric Sensor for Metal Ions

• Selective Detection : A benzothiazole-based receptor was designed and synthesized, acting as a highly selective fluorimetric sensor for Cu2+ and Hg2+ ions in semi-aqueous media. This sensor could form complexes with these ions, demonstrating potential applications in environmental monitoring and health (Yogesh B. Wagh et al., 2015).